Cas no 946251-41-8 (N-{2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethyl}cyclopentanecarboxamide)

• Product Name: N-{2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethyl}cyclopentanecarboxamide
• CAS No: 946251-41-8
• MF: C₁₇H₁₉ClN₂OS
• MW: 334.863561868668
• CID: 5513987
• Update Time: 2025-05-23

N-{2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethyl}cyclopentanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[2-(4-chlorophenyl)-1,3-thiazol-4-yl]ethyl]cyclopentanecarboxamide
• N-{2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethyl}cyclopentanecarboxamide

• Inchi： 1S/C17H19ClN2OS/c18-14-7-5-13(6-8-14)17-20-15(11-22-17)9-10-19-16(21)12-3-1-2-4-12/h5-8,11-12H,1-4,9-10H2,(H,19,21)
• InChI Key： AWNIMBAGYWFKME-UHFFFAOYSA-N
• SMILES： C1(C(NCCC2=CSC(C3=CC=C(Cl)C=C3)=N2)=O)CCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on N-{2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethyl}cyclopentanecarboxamide

Professional Introduction to N-{2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethyl}cyclopentanecarboxamide (CAS No. 946251-41-8)

N-{2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethyl}cyclopentanecarboxamide, a compound with the CAS number 946251-41-8, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure, characterized by its cyclopentanecarboxamide moiety and the unique arrangement of the 1,3-thiazole ring, has garnered considerable attention for its potential therapeutic applications. The presence of a 4-chlorophenyl substituent further enhances its chemical diversity, making it a promising candidate for further investigation in drug discovery.

The compound's synthesis involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The incorporation of the 1,3-thiazole ring is particularly noteworthy, as this heterocyclic system is known for its biological activity and has been widely explored in medicinal chemistry. The cyclopentanecarboxamide group contributes to the molecule's solubility and bioavailability, factors that are critical for its efficacy as a potential therapeutic agent.

Recent studies have highlighted the importance of structural modifications in enhancing the pharmacological properties of small molecules. In particular, the N-{2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethyl} moiety has been shown to exhibit significant interactions with biological targets, making it a valuable scaffold for drug development. Researchers have been particularly interested in its potential as an inhibitor of various enzymes and receptors involved in metabolic disorders and inflammatory diseases.

The 1,3-thiazole ring is a well-documented pharmacophore that has shown promise in numerous preclinical studies. Its ability to modulate biological pathways makes it an attractive component for designing novel therapeutic agents. The combination of the thiazole ring with the cyclopentanecarboxamide group creates a molecule with enhanced binding affinity and selectivity, which could lead to more effective treatments with fewer side effects.

In addition to its structural features, N-{2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethyl}cyclopentanecarboxamide has demonstrated interesting pharmacokinetic properties. Studies have indicated that this compound exhibits good oral bioavailability and rapid absorption, suggesting its potential for use in oral formulations. Furthermore, its stability under various conditions makes it suitable for formulation into long-lasting medications, which could improve patient compliance and treatment outcomes.

The compound's potential applications extend beyond metabolic disorders and inflammatory diseases. Emerging research suggests that it may also have anti-cancer properties, particularly in targeting specific pathways involved in tumor growth and progression. The ability of N-{2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethyl}cyclopentanecarboxamide to interact with key biological targets has opened up new avenues for cancer research and therapeutic development.

The synthesis and characterization of this compound have been supported by advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods have provided valuable insights into the compound's structure-function relationships, enabling researchers to optimize its design for improved efficacy. The detailed understanding of its molecular architecture has also facilitated the development of computational models that can predict its behavior in biological systems.

As research continues to evolve, N-{2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethyl}cyclopentanecarboxamide is poised to play a crucial role in the development of next-generation pharmaceuticals. Its unique structural features and promising pharmacological properties make it a cornerstone in the quest for innovative treatments across various therapeutic areas. The ongoing investigation into this compound underscores the importance of interdisciplinary collaboration between chemists, biologists, and clinicians in advancing drug discovery efforts.

The future prospects for N-{2-2-(4-chlorophenyl)-1,3-thiazol-4-ylethyl}cyclopentanecarboxamide are bright, with several clinical trials already underway to evaluate its safety and efficacy in human populations. These trials aim to provide concrete evidence supporting its use as a therapeutic agent and to identify potential applications where it could make a significant impact on patient care. As more data becomes available, it is expected that this compound will continue to gain recognition as a valuable addition to the pharmaceutical arsenal.